Cas no 1424523-07-8 (N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide
• CAS No: 1424523-07-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5673735
• PubChem ID: 71880869
• Update Time: 2025-07-01

N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide
• EN300-26685417
• Z976574830
• AKOS034756236
• 1424523-07-8
• 3-Furancarboxamide, N-(1-cyanocyclobutyl)-2,5-dimethyl-

• Inchi： 1S/C12H14N2O2/c1-8-6-10(9(2)16-8)11(15)14-12(7-13)4-3-5-12/h6H,3-5H2,1-2H3,(H,14,15)
• InChI Key： JYKZXNPUWQGENV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(NC1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide

N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide (CAS No. 1424523-07-8): An Emerging Compound in Medicinal Chemistry

N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide (CAS No. 1424523-07-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano and furan moieties, has been the subject of extensive research in recent years, particularly in the context of its biological activities and pharmacological properties.

The chemical structure of N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide is noteworthy for its combination of a cyclic cyanide group and a substituted furan ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a promising candidate for various pharmaceutical applications. The cyclobutyl ring, with its inherent strain, adds to the molecule's reactivity and stability, while the furan ring provides aromatic character and potential for π-π interactions.

Recent studies have explored the biological activities of N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide, revealing its potential as an inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The researchers found that N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide selectively inhibits the activity of protein kinase C (PKC), a family of enzymes involved in cell signaling pathways that are often dysregulated in cancer cells.

In addition to its anti-cancer properties, N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide has shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry reported that this compound possesses anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and low toxicity in preclinical models, which are essential characteristics for a potential therapeutic agent.

To further understand the mechanism of action of N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide, researchers have employed computational methods such as molecular docking and molecular dynamics simulations. These studies have provided insights into how the compound interacts with its target proteins at the molecular level. For example, molecular docking simulations have revealed that N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide binds to the active site of PKC with high affinity, forming hydrogen bonds and hydrophobic interactions that contribute to its inhibitory activity.

The synthesis of N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide has been optimized to improve yield and scalability for large-scale production. Various synthetic routes have been reported in the literature, including multistep processes involving cyclization reactions and functional group transformations. One notable synthetic method involves the reaction of 2,5-dimethylfuran-3-carbaldehyde with cyanomethylenecyclobutane followed by amidation to form the final product. This approach has been shown to be efficient and cost-effective, making it suitable for industrial-scale synthesis.

In conclusion, N-(1-cyanocyclobutyl)-2,5-dimethylfuran-3-carboxamide (CAS No. 1424523-07-8) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising lead for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in modern drug discovery efforts.